Cas no 2228783-62-6 (2-(4-amino-2-methylbutan-2-yl)-4-chlorophenol)

• Product Name: 2-(4-amino-2-methylbutan-2-yl)-4-chlorophenol
• CAS No: 2228783-62-6
• MF: C₁₁H₁₆ClNO
• MW: 213.703842163086
• CID: 6561358
• PubChem ID: 165754612
• Update Time: 2025-05-21

2-(4-amino-2-methylbutan-2-yl)-4-chlorophenol Chemical and Physical Properties

Names and Identifiers

• 2-(4-amino-2-methylbutan-2-yl)-4-chlorophenol
• EN300-1986188
• 2228783-62-6

• Inchi： 1S/C11H16ClNO/c1-11(2,5-6-13)9-7-8(12)3-4-10(9)14/h3-4,7,14H,5-6,13H2,1-2H3
• InChI Key： OFPFUQUPIOIAKX-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C(C)(C)CCN)O

Computed Properties

• Exact Mass: 213.0920418g/mol
• Monoisotopic Mass: 213.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-(4-amino-2-methylbutan-2-yl)-4-chlorophenol

Compound CAS No 2228783-62-6: 2-(4-amino-2-methylbutan-2-yl)-4-chlorophenol

The compound with CAS No 2228783-62-6, commonly referred to as 2-(4-amino-2-methylbutan-2-yl)-4-chlorophenol, is a highly specialized organic compound with significant applications in various fields. This compound has garnered attention due to its unique chemical structure and potential utility in drug discovery, material science, and environmental chemistry. Recent studies have shed light on its properties, synthesis, and applications, making it a subject of interest for researchers worldwide.

Chemical Structure and Properties

The molecular structure of 2-(4-amino-2-methylbutan-2-yl)-4-chlorophenol consists of a phenolic ring substituted with a chlorine atom at the 4-position and an amino-substituted alkyl group at the 2-position. The presence of both the amino and hydroxyl groups introduces unique electronic and steric effects, which influence its reactivity and solubility. The compound exhibits a melting point of approximately 150°C and is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and ethyl acetate.

Synthesis and Characterization

The synthesis of cas no 2228783-62-6 involves a multi-step process that typically begins with the preparation of the amino-substituted alkyl group. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing reaction times and improving yields. The compound has been characterized using techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography, which have provided detailed insights into its molecular geometry and bonding.

Applications in Drug Discovery

4-chlorophenol derivatives, including cas no 2228783-62-6, have shown promise in the development of novel therapeutic agents. Recent studies indicate that this compound exhibits potential anti-inflammatory and antioxidant activities, making it a candidate for further investigation in pharmacological research. Its ability to interact with specific biological targets suggests applications in the treatment of chronic diseases such as neurodegenerative disorders and cardiovascular conditions.

Environmental Impact and Biodegradation

The environmental fate of cas no 2278369591 has been a topic of recent research interest. Studies suggest that under aerobic conditions, the compound undergoes biodegradation through microbial action, reducing its persistence in aquatic environments. However, further research is required to fully understand its long-term ecological impact and potential risks to aquatic life.

Conclusion

In summary, the compound with CAS No 1195105505, known as cas no 1195105505, represents a valuable addition to the arsenal of organic compounds used in scientific research. Its unique chemical properties, coupled with recent advancements in synthesis and application studies, position it as a key player in diverse fields ranging from drug discovery to environmental science. Continued exploration into its properties will undoubtedly unlock new opportunities for its utilization in both academic and industrial settings.